Cas no 2034248-58-1 (4-(2,2-dimethylpropanamido)-N-{2-[(6-methoxypyrimidin-4-yl)formamido]ethyl}benzamide)

• Product Name: 4-(2,2-dimethylpropanamido)-N-{2-[(6-methoxypyrimidin-4-yl)formamido]ethyl}benzamide
• CAS No: 2034248-58-1
• MF: C₂₀H₂₅N₅O₄
• MW: 399.443604230881
• CID: 5347843
• Update Time: 2025-06-11

4-(2,2-dimethylpropanamido)-N-{2-[(6-methoxypyrimidin-4-yl)formamido]ethyl}benzamide Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-N-(2-(4-pivalamidobenzamido)ethyl)pyrimidine-4-carboxamide
• N-[2-[[4-(2,2-dimethylpropanoylamino)benzoyl]amino]ethyl]-6-methoxypyrimidine-4-carboxamide
• 4-(2,2-dimethylpropanamido)-N-{2-[(6-methoxypyrimidin-4-yl)formamido]ethyl}benzamide

• Inchi： 1S/C20H25N5O4/c1-20(2,3)19(28)25-14-7-5-13(6-8-14)17(26)21-9-10-22-18(27)15-11-16(29-4)24-12-23-15/h5-8,11-12H,9-10H2,1-4H3,(H,21,26)(H,22,27)(H,25,28)
• InChI Key： FXYBEOVDNDJCNY-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)NC1C=CC(C(NCCNC(C2C=C(N=CN=2)OC)=O)=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 570
• XLogP3: 1.7
• Topological Polar Surface Area: 122

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on 4-(2,2-dimethylpropanamido)-N-{2-[(6-methoxypyrimidin-4-yl)formamido]ethyl}benzamide

Chemical and Biological Properties of 4-(2,2-dimethylpropanamido)-N-{2-[(6-methoxypyrimidin-4-yl)formamido]ethyl}benzamide (CAS No. 2034248-58-1)

4-(2,2-dimethylpropanamido)-N-{2-[(6-methoxypyrimidin-4-yl)formamido]ethyl}benzamide, identified by its CAS number 2034248-58-1, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules characterized by its amide and urea-like functional groups, which are widely recognized for their potential biological activity. The structural framework of this molecule incorporates several key pharmacophoric elements, including a benzamide core, a dimethylamine substituent, and a pyrimidine moiety, which collectively contribute to its unique chemical and biological properties.

The benzamide moiety is a well-documented pharmacophore in medicinal chemistry, often found in drugs that exhibit anti-inflammatory, analgesic, and antimicrobial properties. In 4-(2,2-dimethylpropanamido)-N-{2-[(6-methoxypyrimidin-4-yl)formamido]ethyl}benzamide, the benzamide group is linked to an N-substituted chain that further incorporates a pyrimidine derivative. The pyrimidine ring, specifically 6-methoxypyrimidin-4-yl, is a common scaffold in modern drug development due to its ability to interact with various biological targets, including enzymes and receptors involved in cancer and inflammatory diseases. The presence of the formamido group in the structure suggests potential hydrogen bonding capabilities, which can enhance binding affinity to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies have indicated that the dimethylamine substituent in 4-(2,2-dimethylpropanamido)-N-{2-[(6-methoxypyrimidin-4-yl)formamido]ethyl}benzamide may play a crucial role in stabilizing interactions with protein targets through both hydrophobic and electrostatic interactions. This structural feature aligns with the growing trend in drug design towards the development of molecules with optimized solubility and bioavailability.

In the context of current research, 4-(2,2-dimethylpropanamido)-N-{2-[(6-methoxypyrimidin-4-yl)formamido]ethyl}benzamide has been investigated for its potential therapeutic applications. Preliminary studies suggest that this compound may exhibit inhibitory activity against certain kinases and enzymes implicated in metabolic disorders. The pyrimidine moiety, in particular, has been shown to interact with ATP-binding pockets of target proteins, suggesting its utility as an inhibitor in oncology research. Additionally, the benzamide core may contribute to anti-inflammatory effects by modulating cytokine production pathways.

The synthesis of 4-(2,2-dimethylpropanamido)-N-{2-[(6-methoxypyrimidin-4-yl)formamido]ethyl}benzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the amide bond between the benzamide group and the N-substituted chain, followed by functionalization of the pyrimidine ring. Advanced techniques such as solid-phase synthesis and flow chemistry have been employed to streamline these processes, making large-scale production more feasible.

The pharmacokinetic profile of this compound is another critical aspect that has been explored through in vitro and in vivo studies. The presence of polar functional groups suggests good water solubility, which is advantageous for oral administration. However, further studies are needed to assess metabolic stability and potential drug-drug interactions. Pharmacokinetic modeling has shown that 4-(2,2-dimethylpropanamido)-N-{2-[(6-methoxypyrimidin-4-yl)formamido]ethyl}benzamide may exhibit moderate bioavailability upon systemic administration.

From a regulatory perspective, CAS No. 2034248-58-1 provides a unique identifier for this compound, facilitating its tracking in clinical trials and commercial products. Regulatory agencies require comprehensive data on chemical structure, synthesis pathways, toxicology profiles, and manufacturing processes before approving new drugs for human use. The robust characterization of 4-(2,2-dimethylpropanamido)-N-{2-[(6-methoxypyrimidin-4-yl)formamido]ethyl}benzamide ensures compliance with these stringent requirements.

The integration of machine learning tools into drug discovery has revolutionized the way researchers identify promising candidates like 4-(2,2-dimethylpropanamido)-N-{2-[（6-methoxypyrimidin-4-yi）formamido]ethyl}benzamide. These tools can predict binding affinities and toxicity profiles with remarkable accuracy based on structural features alone. By leveraging such technologies, researchers can prioritize compounds for further investigation more efficiently than traditional methods alone would allow.

In conclusion, 2034248–58–1 (CAS No.) represents a structurally complex yet biologically relevant molecule with potential applications across multiple therapeutic areas。 Its unique combination of pharmacophoric elements positions it as an attractive candidate for further exploration。 As research continues， advancements in synthetic methodologies、computational modeling，and pharmacological studies will undoubtedly enhance our understanding of this compound’s full therapeutic potential。